Cas no 2229284-48-2 (2-Methoxy-5-[(piperidin-4-yl)methyl]phenol)

• Product Name: 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol
• CAS No: 2229284-48-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6270107
• PubChem ID: 165659799
• Update Time: 2025-06-07

2-Methoxy-5-[(piperidin-4-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-[(piperidin-4-yl)methyl]phenol
• EN300-1834590
• 2229284-48-2
• 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol

• Inchi： 1S/C13H19NO2/c1-16-13-3-2-11(9-12(13)15)8-10-4-6-14-7-5-10/h2-3,9-10,14-15H,4-8H2,1H3
• InChI Key： IQZSZAFKRPJFIV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CC1CCNCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol

Introduction to 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol (CAS No. 2229284-48-2)

2-Methoxy-5-[(piperidin-4-yl)methyl]phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229284-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol features a phenolic core substituted with a methoxy group at the 2-position and a piperidine-methyl chain at the 5-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the piperidine moiety, in particular, is known to enhance binding affinity and selectivity in drug-like molecules, which is a critical factor in the design of novel therapeutics.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol has been investigated for its potential role in modulating signaling pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies have suggested that this compound may interact with specific enzymes and receptors, leading to altered cellular responses that could be exploited for therapeutic benefit.

One of the most compelling aspects of 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol is its structural versatility. The combination of the phenolic hydroxyl group and the piperidine-methyl side chain allows for further chemical modification, enabling researchers to fine-tune its pharmacological properties. This adaptability makes it a valuable scaffold for designing derivatives with enhanced efficacy and reduced side effects.

Recent advances in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol. These technologies have enabled researchers to predict binding affinities and metabolic stability with greater accuracy, facilitating the rapid identification of lead compounds for further development. The integration of machine learning algorithms has also played a crucial role in optimizing molecular structures to improve drug-like characteristics.

The pharmacokinetic profile of 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary pharmacokinetic studies have provided insights into its bioavailability and clearance rates, which are critical parameters for assessing its clinical feasibility.

In addition to its pharmaceutical applications, 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol has shown promise in preclinical models as a tool compound for studying disease mechanisms. Its ability to modulate specific biological pathways makes it a valuable resource for researchers exploring new therapeutic strategies. For instance, studies have indicated that this compound may have neuroprotective effects, potentially making it relevant for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

Ethical considerations are paramount in pharmaceutical research, and 2-Methoxy-5-[(piperidin-4-yl)methyl]phenol is no exception. Rigorous testing in vitro and in vivo is essential to evaluate its safety profile before moving into clinical trials. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies ensure that such compounds are developed responsibly, with a focus on patient safety and therapeutic efficacy.

The future prospects for 2-Methoxy-5-[(piperidin-4-yli)methyl]phenol are bright, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new applications across multiple therapeutic areas. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of treatments.

In conclusion, 2-Methoxy - 5 - [( piperidin - 4 - yl ) methyl ] phenol ( CAS No . 2229284 - 48 - 2 ) represents an exciting opportunity in pharmaceutical discovery . Its intricate molecular design , combined with promising preclinical data , positions it as a compelling candidate for further development . As research progresses , this compound holds the potential to contribute significantly to advancements in medicine .